Cas no 52908-55-1 (Benzene, 1,1'-thiobis[4-(1,1-dimethylethyl)-)

• Product Name: Benzene, 1,1'-thiobis[4-(1,1-dimethylethyl)-
• CAS No: 52908-55-1
• MF: C₂₀H₂₆S
• MW: 298.485444545746
• CID: 358501
• PubChem ID: 13345178
• Update Time: 2025-04-19

Benzene, 1,1'-thiobis[4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-(4-tert-butylphenyl)sulfanylbenzene
• p-t-butylphenylsulfide
• Bis-(4-t-butylphenyl)-sulfide
• VTRSGJLHDKNOOM-UHFFFAOYSA-N
• 1,1'-Sulfanediylbis(4-tert-butylbenzene)
• DTXSID80537642
• 52908-55-1
• SCHEMBL2271509
• Benzene, 1,1'-thiobis[4-(1,1-dimethylethyl)-

• Inchi： 1S/C20H26S/c1-19(2,3)15-7-11-17(12-8-15)21-18-13-9-16(10-14-18)20(4,5)6/h7-14H,1-6H3
• InChI Key： VTRSGJLHDKNOOM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 298.17568
• Monoisotopic Mass: 298.17552200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0